molecular formula C6H7IOS B15366309 5-Iodo-2-thiopheneethanol

5-Iodo-2-thiopheneethanol

Cat. No.: B15366309
M. Wt: 254.09 g/mol
InChI Key: CDERQPNXPMMZAT-UHFFFAOYSA-N
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Description

5-Iodo-2-thiopheneethanol is a heterocyclic compound featuring a thiophene ring substituted with an iodine atom at the 5-position and an ethanol group (-CH2CH2OH) at the 2-position. Its molecular formula is C6H7IOS, with a molecular weight of 254.09 g/mol (calculated). The thiophene core provides a sulfur-containing aromatic system, while the iodine and ethanol substituents influence its electronic properties and reactivity. This compound is primarily utilized as a synthetic intermediate in organic chemistry, particularly in the preparation of complex heterocycles and pharmacologically active molecules. For example, it serves as a precursor in the synthesis of hydrazide derivatives and oxadiazole-containing compounds via multi-step reactions involving AlCl3-mediated transformations and hydrazine hydrate .

Properties

Molecular Formula

C6H7IOS

Molecular Weight

254.09 g/mol

IUPAC Name

2-(5-iodothiophen-2-yl)ethanol

InChI

InChI=1S/C6H7IOS/c7-6-2-1-5(9-6)3-4-8/h1-2,8H,3-4H2

InChI Key

CDERQPNXPMMZAT-UHFFFAOYSA-N

Canonical SMILES

C1=C(SC(=C1)I)CCO

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

The following compounds share structural or functional similarities with 5-Iodo-2-thiopheneethanol, enabling a comparative analysis of their properties, synthesis, and applications.

5-Iodo-2-methylbenzenemethanol

Molecular Formula: C8H9IO Molecular Weight: 248.06 g/mol Key Features: Substituted benzene ring with iodine (C5) and methanol (-CH2OH) groups (C2). Comparison:

  • Structure : The benzene ring lacks the sulfur atom present in thiophene, leading to reduced electron-richness and different regioselectivity in electrophilic substitutions.
  • Synthesis : Synthesis details are unspecified in the evidence, but benzene derivatives typically undergo Friedel-Crafts or nucleophilic substitution reactions.
  • Applications: Used as a pharmaceutical intermediate, whereas 5-Iodo-2-thiopheneethanol is more commonly employed in materials science or antiviral precursor synthesis .

5-Iodo-2-pyrimidinone Deoxyribonucleoside (IPdR)

Molecular Formula: C9H12IN3O4 Molecular Weight: 353.11 g/mol Key Features: Pyrimidinone deoxyribonucleoside with iodine substitution; antiviral activity. Comparison:

  • Structure: IPdR contains a pyrimidinone ring and deoxyribose, unlike the thiophene-ethanol system.
  • Mechanism: Inhibits herpes simplex virus (HSV) DNA synthesis via metabolite interference, while 5-Iodo-2-thiopheneethanol lacks direct antiviral activity .
  • Synthesis: Requires enzymatic phosphorylation for activation, contrasting with the straightforward AlCl3-mediated synthesis of 5-Iodo-2-thiopheneethanol .

Thiophene Fentanyl Hydrochloride

Molecular Formula : C24H26N2OS·HCl
Molecular Weight : 443.41 g/mol
Key Features : Opioid derivative with a thiophene moiety.
Comparison :

  • Structure : Shares the thiophene ring but incorporates a complex amide and piperidine backbone.
  • Applications: Used as a potent analgesic, whereas 5-Iodo-2-thiopheneethanol is a non-pharmacological intermediate.

Thiadiazole Derivatives (e.g., Compound 15d)

Molecular Formula : C21H16N4OS2
Molecular Weight : 428.51 g/mol
Key Features : Fused thiadiazole-imidazoline system with acetyl and aryl groups.
Comparison :

  • Structure: More complex heterocyclic system compared to the simpler thiophene backbone of 5-Iodo-2-thiopheneethanol.
  • Synthesis: Requires thiocyanate reactions and multi-step cyclization, contrasting with the direct iodination and ethanol functionalization used for 5-Iodo-2-thiopheneethanol .

Data Table: Comparative Overview

Compound Molecular Formula Molecular Weight (g/mol) Key Functional Groups Synthesis Method Primary Application
5-Iodo-2-thiopheneethanol C6H7IOS 254.09 Thiophene, Iodo, Ethanol AlCl3-mediated synthesis Organic synthesis intermediate
5-Iodo-2-methylbenzenemethanol C8H9IO 248.06 Benzene, Iodo, Methanol Unspecified Pharmaceutical intermediate
IPdR C9H12IN3O4 353.11 Pyrimidinone, Deoxyribose Enzymatic phosphorylation Antiviral agent
Thiophene Fentanyl HCl C24H26N2OS·HCl 443.41 Thiophene, Amide, Piperidine Multi-step organic synthesis Analgesic
Thiadiazole Derivative 15d C21H16N4OS2 428.51 Thiadiazole, Imidazoline Thiocyanate cyclization Antimicrobial research

Key Research Findings

  • Reactivity: The iodine in 5-Iodo-2-thiopheneethanol facilitates further cross-coupling reactions (e.g., Suzuki-Miyaura), while its ethanol group enables esterification or oxidation to carboxylic acids . Benzene analogs like 5-Iodo-2-methylbenzenemethanol show slower reaction rates in such transformations due to reduced electron density .
  • Biological Activity: IPdR’s antiviral mechanism involves metabolite interference with viral DNA synthesis, a property absent in 5-Iodo-2-thiopheneethanol, which is non-bioactive .
  • Synthetic Utility: Thiophene fentanyl’s complex structure highlights the role of simpler iodothiophenes like 5-Iodo-2-thiopheneethanol as building blocks for advanced drug candidates .

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